Cas no 159634-94-3 ((R)-2-(2-((Tert-Butoxycarbonyl)amino)-2-methylpropanamido)-3-(1H-indol-3-yl)propanoic acid)

(R)-2-(2-((Tert-Butoxycarbonyl)amino)-2-methylpropanamido)-3-(1H-indol-3-yl)propanoic acid is a chiral, Boc-protected amino acid derivative featuring an indole moiety. This compound is primarily utilized in peptide synthesis and medicinal chemistry research due to its structural complexity and functional versatility. The tert-butoxycarbonyl (Boc) group provides stability under acidic conditions, facilitating selective deprotection in multi-step syntheses. The indole side chain enhances its utility in designing biologically active peptides and small molecules, particularly those targeting receptor interactions. Its high purity and well-defined stereochemistry make it valuable for precise synthetic applications. The compound is commonly employed in the development of pharmaceutical intermediates and as a building block for peptidomimetics.
(R)-2-(2-((Tert-Butoxycarbonyl)amino)-2-methylpropanamido)-3-(1H-indol-3-yl)propanoic acid structure
159634-94-3 structure
Product Name:(R)-2-(2-((Tert-Butoxycarbonyl)amino)-2-methylpropanamido)-3-(1H-indol-3-yl)propanoic acid
CAS No:159634-94-3
MF:C20H27N3O5
MW:389.44548535347
MDL:MFCD08704784
CID:65523
PubChem ID:15895387
Update Time:2025-05-27

(R)-2-(2-((Tert-Butoxycarbonyl)amino)-2-methylpropanamido)-3-(1H-indol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • (R)-2-(2-((tert-Butoxycarbonyl)amino)-2-methylpropanamido)-3-(1H-indol-3-yl)propanoic acid
    • (R)-2-(2-((tert-Butoxycarbonyl)amino)-2-methyl-propanamido)-3-(1H-indol-3-yl)propanoic acid
    • D-TRYPTOPHAN, N-[(1,1-DIMETHYLETHOXY)CARBONYL]-2-METHYLALANYL- (9CI)
    • D-Tryptophan, N-[N-[(1,1-dimethylethoxy)carbonyl]-2-methylalanyl]-
    • (2R)-2-{2-[(tert-butoxy)carbonylamino]-2-methylpropanoylamino}-3-indol-3-ylpropanoic acid
    • (R)-2-(2-tert-butoxycarbonylamino-2-methyl-propionylamino)-3-(1H-indol-3-yl)propionic acid
    • N-[N-[(1,1-Dimethylethoxy)carbonyl]-2-methylalanyl]-D-tryptophan
    • N-Boc-Aib-(D)-Trp-OH
    • Anamorelin Intermediate 4
    • D-Tryptophan, N-[(1,1-diMethylethoxy)carbonyl]-2-Methylalanyl-
    • D-Tryptophan,N-[(1,1-dimethylethoxy)carbonyl]-2-methylalanyl-
    • (2R)-2-{2-[(tert-butoxy)carbonylamino]-2-methylpropanoylamino)-3-indol-3-ylpropanoic acid
    • (2R)-2-{2-[(tert-butoxy)carbonylamino]-2-methylpropanoylamino}-3-indol-3-ylpropanoic ac
    • (R)-2-(2-(tert-butoxycarbonylamino)-2-methylpropanamido)-3-(1H-indol-3-yl)propanoic acid
    • alpha(R)-[[2-[[(1,1-dimethylethoxy)carbonyl]amino]-2,2-dimethyl-1-oxoethyl]amino]-1H-indole-3-propanoic acid
    • AKOS015909338
    • CS-M3097
    • MFCD08704784
    • 159634-94-3
    • (2R)-2-(2-[(tert-butoxy)carbonylamino]-2-methylpropanoylamino}-3-indol-3-ylpropanoic acid
    • DSCBSBPYDCIRPP-OAHLLOKOSA-N
    • (2R)-3-(1H-indol-3-yl)-2-[[2-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoyl]amino]propanoic acid
    • alpha(R)-[[2-[[(1,1-dimethylethoxy)-carbonyl]amino]-2,2-dimethyl-1-oxoethyl]amino]-1H-indole-3propanoic acid
    • SCHEMBL5253093
    • AC-29225
    • (R)-alpha-[(2-t-Butoxycarbonylamino-2-methyl-1-oxopropyl)amino]-1H-indole-3-propanoic acid
    • CS-13159
    • D-Tryptophan,N-[(1,1-dimethylethoxy)carbonyl]-2-methylalanyl-(9CI)
    • (2R)-2-{2-[(TERT-BUTOXYCARBONYL)AMINO]-2-METHYLPROPANAMIDO}-3-(1H-INDOL-3-YL)PROPANOIC ACID
    • (R)-2-(2-((Tert-Butoxycarbonyl)amino)-2-methylpropanamido)-3-(1H-indol-3-yl)propanoic acid
    • MDL： MFCD08704784
    • Inchi： 1S/C20H27N3O5/c1-19(2,3)28-18(27)23-20(4,5)17(26)22-15(16(24)25)10-12-11-21-14-9-7-6-8-13(12)14/h6-9,11,15,21H,10H2,1-5H3,(H,22,26)(H,23,27)(H,24,25)/t15-/m1/s1
    • InChI Key： DSCBSBPYDCIRPP-OAHLLOKOSA-N
    • SMILES： O(C(NC(C)(C)C(N[C@@H](C(=O)O)CC1=CNC2C=CC=CC1=2)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 389.19500
  • Monoisotopic Mass: 389.19507097g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 599
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 121

Experimental Properties

  • PSA: 120.52000
  • LogP: 3.36490

(R)-2-(2-((Tert-Butoxycarbonyl)amino)-2-methylpropanamido)-3-(1H-indol-3-yl)propanoic acid Security Information

  • Storage Condition：Sealed in dry,2-8°C(BD127011)

(R)-2-(2-((Tert-Butoxycarbonyl)amino)-2-methylpropanamido)-3-(1H-indol-3-yl)propanoic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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(CAS:159634-94-3)N-[N-[(1,1-二甲基乙氧基)羰基]-2-甲基丙氨酰]-D-色氨酸
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Purity:99%
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